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Subject: Evaluation of Dysprosium Carbonate and Dysprosium Titanate for use in Nuclear

Reactor Control Rods.

Introduction: This document provides a detailed overview of the application of dysprosium-

based materials in nuclear reactor control rods. While the initial topic of interest was

dysprosium carbonate, preliminary analysis of its material properties reveals its unsuitability

for high-temperature reactor environments. Consequently, this note will first address the

limitations of dysprosium carbonate and then provide a comprehensive analysis of a viable

and widely researched alternative: dysprosium titanate.

Part 1: Assessment of Dysprosium Carbonate
Dysprosium carbonate (Dy₂(CO₃)₃) is not utilized in nuclear reactor control rods due to its

inherent thermal instability. The extreme temperatures within a nuclear reactor core would

cause the carbonate to decompose, compromising the structural integrity and functionality of

the control rod.

Amorphous dysprosium carbonate, when subjected to heat, undergoes crystallization and

decomposition.[1][2] Studies on the thermal decomposition of rare earth carbonates show that

they break down into their respective oxides at elevated temperatures.[3] For instance, the

transition of Dy₂(CO₃)₃ to Dy₂O₃ has been observed at temperatures around 600°C.[3] This
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decomposition would lead to the release of carbon dioxide gas, which is undesirable within a

sealed control rod as it can cause pressure buildup and interact with the cladding material.
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Caption: Logical diagram illustrating the unsuitability of dysprosium carbonate for control

rods.

Part 2: Dysprosium Titanate as a Proven Alternative
Dysprosium titanate (Dy₂TiO₅ or Dy₂Ti₂O₇) has emerged as a highly promising and utilized

material for control rods in thermal neutron reactors, such as the VVER-1000 type.[4][5][6] Its

primary advantages include a high melting point, excellent thermal and radiation stability, and

compatibility with cladding materials at high temperatures.[5][6][7][8]

The following tables summarize the key properties of dysprosium and its compounds in

comparison to other common control rod materials.

Table 1: Neutron Absorption Properties of Dysprosium Isotopes
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Isotope Natural Abundance (%)
Thermal Neutron
Absorption Cross Section
(barns)

¹⁶⁰Dy 2.329 56

¹⁶¹Dy 18.889 600

¹⁶²Dy 25.475 194

¹⁶³Dy 24.896 124

¹⁶⁴Dy 28.260 2840

Natural Dy 100 ~994[9]

Data sourced from various nuclear data compilations.[9]

Dysprosium's high neutron absorption cross-section makes it an effective neutron poison for

controlling reactivity in a reactor core.[10][11][12][13]

Table 2: Comparative Properties of Control Rod Materials
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Material Melting Point (°C) Key Advantages Key Disadvantages

Dysprosium Titanate

(Dy₂TiO₅)
~1870[5][6]

No gas release, low

swelling, high

radiation resistance,

chemically stable with

cladding.[5][6][7][8]

Lower dysprosium

density compared to

pure oxide.

Boron Carbide (B₄C) ~2450

High neutron

absorption cross-

section, low density.

Helium gas production

from (n,α) reaction,

leading to swelling.

Silver-Indium-

Cadmium (Ag-In-Cd)
~800

Good mechanical

strength, easily

fabricated.[14]

Low melting point,

must be encased to

prevent corrosion.[14]

Hafnium ~2233

Excellent corrosion

resistance in hot

water, good

mechanical strength.

High cost and low

availability.

The following protocols outline the general methodology for the fabrication and evaluation of

dysprosium titanate control rod pellets.

Protocol 1: Fabrication of Dysprosium Titanate Pellets via Powder Processing

Powder Preparation:

Start with high-purity dysprosium oxide (Dy₂O₃) and titanium oxide (TiO₂) powders.

Mix the powders in the desired stoichiometric ratio (e.g., 1:1 for Dy₂TiO₅).[7]

Perform mechanical milling or attrition to ensure a homogeneous mixture and reduce

particle size.

Calcination:

Heat the mixed powder in a furnace at a specified temperature (e.g., 1200-1400°C) for

several hours to initiate the formation of the dysprosium titanate phase.
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Granulation:

The calcined powder is granulated with a binder to improve its pressing characteristics.

Pressing:

Uniaxially press the granulated powder into green pellets of the desired dimensions.

Sintering:

Sinter the green pellets in a high-temperature furnace (e.g., 1600-1700°C) in a controlled

atmosphere. This step densifies the pellets and develops the final microstructure. The

phase structure can be a mixture of Dy₂TiO₅ and Dy₂Ti₂O₇ depending on the initial ratio.[7]

Characterization:

Perform X-ray diffraction (XRD) to confirm the crystal structure.

Use scanning electron microscopy (SEM) to analyze the microstructure and grain size.

Measure the density of the sintered pellets using the Archimedes method.

Protocol 2: Evaluation of Irradiation Performance

Sample Encapsulation:

Place the fabricated dysprosium titanate pellets into a cladding tube (e.g., stainless steel

or zirconium alloy).

Seal the capsule, typically by welding, to create a control rodlet.

Irradiation:

Irradiate the encapsulated pellets in a research reactor (e.g., the Hanaro research reactor)

to a target neutron fluence.[7] The centerline temperature during irradiation can be

calculated using reference models.[7]

Post-Irradiation Examination (PIE):
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Conduct all PIE activities in a hot cell due to the high radioactivity of the irradiated

materials.

Visual Inspection: Examine the pellets for any signs of cracking, swelling, or other physical

damage.[7]

Dimensional Metrology: Precisely measure the dimensions of the pellets to quantify any

irradiation-induced swelling.[7]

Microstructural Analysis: Prepare cross-sections of the irradiated pellets for metallographic

and SEM analysis to observe changes in the microstructure.

Chemical Analysis: Analyze the radial distribution of dysprosium and titanium to assess

the depletion of neutron-absorbing isotopes.[7]

Thermal Property Measurement: Measure the thermal conductivity of the irradiated pellets

to evaluate the impact of irradiation on heat transfer properties. The thermal conductivity of

unirradiated DyₓTiᵧOₓ is in the range of 1.5-2.0 W/m-K.[7]

The following diagram illustrates the workflow for the fabrication and evaluation of dysprosium

titanate control rods.
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Caption: Workflow for the fabrication and evaluation of dysprosium titanate control rods.
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Conclusion
While dysprosium carbonate is unsuitable for nuclear applications due to its thermal

instability, dysprosium titanate stands out as a robust and effective material for control rods in

thermal neutron reactors. Its favorable properties, including a high melting point, resistance to

irradiation-induced swelling and gas release, and chemical stability, have been demonstrated

through extensive research and in-reactor experience.[5][6] The protocols outlined in this

document provide a foundational methodology for the fabrication and evaluation of dysprosium

titanate-based control rod materials, paving the way for further research and development in

this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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